Cas no 1804530-36-6 (2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804530-36-6
• MF: C₈H₈F₃N₃O₃
• MW: 251.162631988525
• CID: 4930363
• Update Time: 2025-05-22

2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H8F3N3O3/c9-8(10,11)17-4-1-3(2-12)5(7(15)16)14-6(4)13/h1H,2,12H2,(H2,13,14)(H,15,16)
• InChI Key： HSMUOXXCGKNYJA-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N)N=C(C(=O)O)C(CN)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: -1.9
• Topological Polar Surface Area: 112

Additional information on 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid

Comprehensive Guide to 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804530-36-6)

2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804530-36-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique trifluoromethoxy group and an aminomethyl side chain, making it a valuable intermediate in drug discovery and material science. Its molecular structure combines carboxylic acid functionality with multiple nitrogen-containing groups, offering versatile reactivity for synthetic applications.

The growing interest in fluorinated pyridine compounds has positioned this molecule as a key subject in modern organic chemistry. Researchers frequently search for "synthesis of 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid" and "applications of trifluoromethoxy pyridines," reflecting its importance in medicinal chemistry. The compound's structural features contribute to enhanced metabolic stability and bioavailability, properties highly sought after in drug development pipelines.

From a chemical perspective, the presence of both amino and carboxylic acid groups in 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid enables diverse derivatization possibilities. This characteristic makes it particularly valuable for creating targeted molecular libraries in combinatorial chemistry. The trifluoromethoxy group, known for its electron-withdrawing properties and lipophilicity enhancement, has become a hotspot in pharmaceutical design, addressing common queries about "fluorine in drug molecules" and "improving drug potency with fluorinated groups."

In material science applications, this compound serves as a building block for advanced functional materials. The pyridine core structure, combined with its multiple reactive sites, allows for the creation of novel polymers and coordination complexes. Recent publications have explored its potential in creating metal-organic frameworks (MOFs), answering growing search trends about "pyridine-based MOFs" and "advanced materials synthesis." The compound's thermal stability and electronic properties make it particularly interesting for optoelectronic applications.

The pharmaceutical industry shows increasing demand for 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid as a precursor in kinase inhibitor development. Its structural motifs appear in several investigational drugs targeting inflammatory diseases and certain cancers. This aligns with frequent searches for "pyridine derivatives in drug discovery" and "next-generation pharmaceutical intermediates." The compound's balanced polarity, achieved through its carboxylic acid and amino groups, contributes to optimal drug-like properties while maintaining synthetic accessibility.

Analytical characterization of CAS No. 1804530-36-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods address common quality control questions in research settings, particularly regarding "analysis of complex pyridine derivatives" and "purity standards for pharmaceutical intermediates." The compound's well-defined spectral signatures facilitate its identification and quality assessment in synthetic workflows.

Environmental and safety considerations for 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended during handling. This information responds to frequent queries about "safe handling of fluorinated compounds" and "laboratory safety for nitrogen heterocycles," demonstrating the compound's manageable safety profile for research applications.

The commercial availability of CAS No. 1804530-36-6 has expanded significantly in recent years, reflecting its growing importance in chemical research. Suppliers typically offer the compound in research quantities with >95% purity, addressing the needs of both academic and industrial researchers. Market trends show increasing interest in "custom synthesis of fluorinated pyridines" and "bulk quantities of specialty intermediates," indicating expanding applications for this versatile building block.

Future research directions for 2-Amino-5-(aminomethyl)-3-(trifluoromethoxy)pyridine-6-carboxylic acid may explore its potential in bioorthogonal chemistry and targeted drug delivery systems. The compound's multiple functional groups offer conjugation possibilities that align with current interests in "click chemistry applications" and "smart drug carriers." As synthetic methodologies advance, this molecule will likely play an increasingly important role in developing next-generation therapeutic agents and functional materials.